Cas no 142576-91-8 (3-(Chlorosulfonyl)-2,6-difluorobenzoic Acid)

3-(Chlorosulfonyl)-2,6-difluorobenzoic acid is a versatile intermediate in organic synthesis, particularly valued for its reactive chlorosulfonyl and carboxylic acid functional groups. The presence of fluorine substituents enhances its utility in the preparation of fluorinated aromatic compounds, which are critical in pharmaceuticals, agrochemicals, and advanced materials. Its dual functionality allows for selective derivatization, enabling the synthesis of sulfonamides, esters, and other derivatives with precision. The compound’s stability under controlled conditions ensures reliable performance in multi-step reactions. Its structural features make it a valuable building block for designing molecules with tailored properties, particularly in medicinal chemistry where fluorinated motifs are often sought for their metabolic stability and bioavailability.

3-(Chlorosulfonyl)-2,6-difluorobenzoic Acid structure

142576-91-8 structure

Product Name:3-(Chlorosulfonyl)-2,6-difluorobenzoic Acid

CAS No:142576-91-8

MF:C₇H₃ClF₂O₄S

MW:256.611127138138

MDL:MFCD03030334

CID:842955

Update Time:2025-08-03

3-(Chlorosulfonyl)-2,6-difluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

- 3-CHLOROSULFONYL-2,6-DIFLUORO-BENZOIC ACID
- 3-(Chlorosulfonyl)-2,6-difluorobenzoic acid
- 3-chlorosulfonyl-2,6-difluorobenzoic acid
- Benzoic acid,3-chlorosulfonyl-2,6-difluoro
- 3-(Chlorosulfonyl)-2,6-difluorobenzoic Acid
- MDL： MFCD03030334
- Inchi： 1S/C7H3ClF2O4S/c8-15(13,14)4-2-1-3(9)5(6(4)10)7(11)12/h1-2H,(H,11,12)
- InChI Key： QOVXKOPZKHCCHN-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC(=C(C(=O)O)C=1F)F)(=O)=O

Computed Properties

Exact Mass: 255.94100
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2

Experimental Properties

PSA: 79.82000
LogP: 2.67130

3-(Chlorosulfonyl)-2,6-difluorobenzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C375440-100mg	3-(Chlorosulfonyl)-2,6-difluorobenzoic Acid	142576-91-8		100mg	$ 50.00	2022-04-01
TRC	C375440-500mg	3-(Chlorosulfonyl)-2,6-difluorobenzoic Acid	142576-91-8		500mg	$ 210.00	2022-04-01
TRC	C375440-1g	3-(Chlorosulfonyl)-2,6-difluorobenzoic Acid	142576-91-8		1g	$ 320.00	2022-04-01
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY041194-5g	3-(Chlorosulfonyl)-2,6-difluorobenzoic Acid	142576-91-8	≥95%	5g	¥5500.00	2024-07-09
Matrix Scientific	079743-1g	3-(Chlorosulfonyl)-2,6-difluorobenzoic acid	142576-91-8		1g	$368.00	2023-09-10
Matrix Scientific	079743-5g	3-(Chlorosulfonyl)-2,6-difluorobenzoic acid	142576-91-8		5g	$1224.00	2023-09-10
eNovation Chemicals LLC	D776411-5g	3-(Chlorosulfonyl)-2,6-difluorobenzoic Acid	142576-91-8	95%	5g	$715	2024-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1517059-5g	3-(Chlorosulfonyl)-2,6-difluorobenzoic acid	142576-91-8	98%	5g	￥6600	2023-02-18
abcr	AB305243-250mg	3-(Chlorosulfonyl)-2,6-difluorobenzoic acid, 95%; .	142576-91-8	95%	250mg	€314.50	2025-04-21
abcr	AB305243-1g	3-(Chlorosulfonyl)-2,6-difluorobenzoic acid, 95%; .	142576-91-8	95%	1g	€563.50	2025-04-21